Cas no 68235-28-9 (2(3H)-Oxazolone, 3-acetyl-4,5-dimethyl-)

• Product Name: 2(3H)-Oxazolone, 3-acetyl-4,5-dimethyl-
• CAS No: 68235-28-9
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 393489
• PubChem ID: 12414292
• Update Time: 2025-04-19

2(3H)-Oxazolone, 3-acetyl-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolone, 3-acetyl-4,5-dimethyl-
• 2(3H)-Oxazolone, 3-acetyl-4,5-dimethyl- (9CI)
• 3-acetyl-4,5-dimethyl-1,3-oxazol-2-one
• 68235-28-9
• DTXSID80497171
• 3-Acetyl-4,5-dimethyl-1,3-oxazol-2(3H)-one

• Inchi： 1S/C7H9NO3/c1-4-5(2)11-7(10)8(4)6(3)9/h1-3H3
• InChI Key： WHPDDMPFQPVBLI-UHFFFAOYSA-N
• SMILES： O1C(N(C(C)=O)C(C)=C1C)=O

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61